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Compound Name:
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hydrochloride

Cat. No.: B048175 Get Quote

Isonicotinoyl Chloride Hydrochloride: A
Technical Guide
CAS Number: 39178-35-3

Overview
Isonicotinoyl chloride hydrochloride, also known as 4-pyridinecarbonyl chloride

hydrochloride, is a white crystalline compound that serves as a critical heterocyclic building

block in organic synthesis.[1] Due to its high reactivity, it is extensively utilized as a

pharmaceutical and agrochemical intermediate, most notably in the synthesis of anti-

tuberculosis agents.[2] This technical guide provides an in-depth summary of its properties,

synthesis, reactivity, applications, and safety protocols for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
Isonicotinoyl chloride hydrochloride is a moisture-sensitive solid. Its key physical and

chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b048175?utm_src=pdf-interest
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/c4/c4cc04905e/c4cc04905e1.pdf
https://m.chemicalbook.com/SpectrumEN_39178-35-3_IR1.htm
https://www.benchchem.com/product/b048175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 39178-35-3 [2][3]

Molecular Formula C₆H₄ClNO · HCl [2][3]

Molecular Weight 178.01 g/mol / 178.02 g/mol [2][3]

Appearance
White to almost white or beige

crystalline powder
[2][4]

Melting Point 159-162 °C [2][5]

Solubility

Low solubility in water. Soluble

in methanol (50 mg/mL), ethyl

acetate, petroleum ether, and

acetone.

[1][3][6]

Synonyms

Pyridine-4-carbonyl chloride

hydrochloride, Isonicotinic acid

chloride hydrochloride, 4-

(Chloroformyl)pyridinium

hydrochloride

[3]

Synthesis and Manufacturing
The most common laboratory and industrial method for preparing isonicotinoyl chloride
hydrochloride involves the reaction of isonicotinic acid with a chlorinating agent, typically

thionyl chloride (SOCl₂).[1][7] The reaction converts the carboxylic acid group into a highly

reactive acyl chloride.
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Caption: General workflow for the synthesis of Isonicotinoyl Chloride Hydrochloride.

Experimental Protocol: Synthesis from Isonicotinic Acid
The following protocol is a representative method for the synthesis of isonicotinoyl chloride
hydrochloride.

Materials:

Isonicotinic acid (1 mol, 123 g)

Thionyl chloride (250 mL)

Dry diethyl ether

1 L round-bottomed flask

Condenser with calcium chloride drying tube

Ice bath

Oil bath

Procedure:

Place 123 g (1 mol) of isonicotinic acid into a 1 L round-bottomed flask equipped with a

condenser and a calcium chloride drying tube.[2]

While cooling the flask in an ice bath, add 250 mL of thionyl chloride all at once. An

exothermic reaction will occur, lasting approximately ten minutes.[2]

After the initial reaction subsides, heat the mixture to reflux using an oil bath for 1.5 hours.[2]

Once the reflux is complete, remove the excess thionyl chloride under vacuum.[2]

To the resulting crystalline residue, add 100 mL of dry diethyl ether and stir the mixture.[2]

Filter the white precipitate that forms, wash it again with 50 mL of diethyl ether, and dry the

solid to yield isonicotinoyl chloride hydrochloride.[2]
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Chemical Reactivity and Applications
As a highly reactive acylating agent, isonicotinoyl chloride hydrochloride is a versatile

intermediate in organic chemistry and drug discovery.[1] Its primary function is to introduce the

isonicotinoyl moiety into various molecules.
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Caption: Principal reaction pathways for Isonicotinoyl Chloride Hydrochloride.

Key Applications:

Pharmaceutical Synthesis: It is a crucial intermediate for producing isonicotinic acid

derivatives, which are fundamental in the development of anti-tuberculosis drugs like

isoniazid.[2][7] It is also used in synthesizing novel therapeutic agents, such as dual

inhibitors of Aromatase/Aldosterone Synthase for breast cancer treatment.[8]

Agrochemical Development: The compound plays a role in formulating more effective and

environmentally considerate pesticides and herbicides.[2]

Organic and Materials Chemistry: It is used to synthesize complex heterocyclic compounds,

such as 7,16-diisonicotinoyltetraaza[9]annulene, which have applications in materials

science and as catalysts.[2]
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Bioconjugation: Its reactivity is harnessed in bioconjugation processes, enabling the linkage

of biomolecules to other molecules or surfaces, which is vital for drug delivery systems and

diagnostics.[2]

Spectroscopic Data
The structural identity and purity of isonicotinoyl chloride hydrochloride are typically

confirmed using standard spectroscopic techniques. While specific spectral data is not always

publicly available, Certificates of Analysis from suppliers confirm that the material conforms to

reference spectra obtained by NMR and IR spectroscopy.[4][5] Researchers can find spectral

information in databases such as SpectraBase and ChemicalBook.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure, showing characteristic signals for the pyridine ring protons and carbons,

as well as the carbonyl carbon.

Infrared (IR) Spectroscopy: IR spectra are used to identify functional groups, with a strong

absorption band expected for the C=O stretch of the acyl chloride group.

Safety and Handling
Isonicotinoyl chloride hydrochloride is a corrosive and moisture-sensitive material that

requires careful handling.
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Hazard Information Details References

GHS Pictogram GHS05 (Corrosion) [3]

Signal Word Danger [3]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[3]

Precautionary Statements

P260: Do not breathe dusts or

mists. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P405: Store

locked up.

[3][5][9]

Handling and Storage:

Handling: Use only in a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid generating dust.

Keep away from water and moisture, as it can hydrolyze.[7]

Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed

and, for long-term storage, store under an inert gas like nitrogen.[5] A storage temperature of

2-8 °C is often recommended.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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